Cas no 921789-89-1 (N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide)

• Product Name: N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide
• CAS No: 921789-89-1
• MF: C₂₁H₂₄N₂O₄
• MW: 368.426265716553
• CID: 6171055
• PubChem ID: 40887375
• Update Time: 2025-11-01

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide
• AKOS024633215
• 921789-89-1
• F2262-0172
• N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-3-methoxybenzamide
• N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-3-methoxybenzamide

• Inchi： 1S/C21H24N2O4/c1-5-23-17-12-15(9-10-18(17)27-13-21(2,3)20(23)25)22-19(24)14-7-6-8-16(11-14)26-4/h6-12H,5,13H2,1-4H3,(H,22,24)
• InChI Key： RRXRWOKNYNFVTD-UHFFFAOYSA-N
• SMILES： O1C2C=CC(=CC=2N(CC)C(C(C)(C)C1)=O)NC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 368.17360725g/mol
• Monoisotopic Mass: 368.17360725g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.9Ų

Additional information on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide

Latest Research Insights on N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide (CAS: 921789-89-1)

The compound N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide (CAS: 921789-89-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazepine core and methoxybenzamide moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in preclinical models.

One of the key areas of investigation has been the compound's role as a modulator of specific biological pathways. Researchers have identified that N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide exhibits high affinity for certain protein targets involved in inflammatory and oncogenic processes. Structural-activity relationship (SAR) studies have been conducted to refine the molecule's selectivity and potency, leading to the development of derivatives with improved therapeutic indices.

In a recent publication in the Journal of Medicinal Chemistry, a team of researchers demonstrated the compound's efficacy in inhibiting a critical kinase implicated in tumor progression. The study utilized advanced computational modeling and X-ray crystallography to delineate the binding interactions between the compound and its target. These findings provide a solid foundation for further optimization and clinical translation.

Another significant development involves the compound's application in neurodegenerative diseases. Preliminary data from in vitro and in vivo models suggest that N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide may modulate neuroinflammatory pathways, offering a potential therapeutic avenue for conditions such as Alzheimer's disease. Researchers are currently exploring its blood-brain barrier permeability and long-term safety profile.

From a synthetic chemistry perspective, recent advancements have streamlined the production of this compound, addressing previous challenges related to yield and purity. Novel catalytic methods and green chemistry approaches have been employed to enhance the scalability of its synthesis, making it more accessible for large-scale studies and eventual commercialization.

In conclusion, N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-7-yl)-3-methoxybenzamide represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover its multifaceted applications, from oncology to neurology, while efforts to optimize its pharmacokinetic and safety profiles are underway. The compound's unique chemical structure and biological activity make it a compelling candidate for future drug development initiatives.